![molecular formula C17H10ClN5 B13558931 [(6-chloro-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-yl)methylidene]propanedinitrile](/img/structure/B13558931.png)
[(6-chloro-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-yl)methylidene]propanedinitrile
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Overview
Description
[(6-chloro-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-yl)methylidene]propanedinitrile is a heterocyclic compound that belongs to the family of pyrazolopyridines.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of [(6-chloro-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-yl)methylidene]propanedinitrile typically involves the condensation of 5-amino-3-methyl-1-phenylpyrazole with appropriate aldehydes under acidic conditions . The reaction is usually carried out in solvents such as ethanol or acetic acid, and the product is purified by recrystallization.
Industrial Production Methods
the general approach involves scaling up the laboratory synthesis procedures with appropriate modifications to ensure safety and efficiency in large-scale operations .
Chemical Reactions Analysis
Types of Reactions
[(6-chloro-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-yl)methylidene]propanedinitrile undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro substituent.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic medium.
Reduction: Sodium borohydride in methanol.
Substitution: Nucleophiles like amines or thiols in the presence of a base.
Major Products Formed
Oxidation: Formation of corresponding carboxylic acids.
Reduction: Formation of alcohols or amines.
Substitution: Formation of substituted derivatives with various functional groups.
Scientific Research Applications
Mechanism of Action
The mechanism of action of [(6-chloro-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-yl)methylidene]propanedinitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating the enzyme’s function . The exact molecular pathways involved depend on the specific biological context and the target enzyme or receptor .
Comparison with Similar Compounds
Similar Compounds
Pyrazolo[3,4-d]pyrimidine: Known for its anticancer and anti-inflammatory activities.
Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine: Studied for its potential as a CDK2 inhibitor.
5-amino-3-methyl-1-phenylpyrazole: Used as a precursor in the synthesis of various heterocyclic compounds.
Uniqueness
[(6-chloro-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridin-5-yl)methylidene]propanedinitrile is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Its chloro and nitrile substituents contribute to its reactivity and potential interactions with biological targets .
Properties
Molecular Formula |
C17H10ClN5 |
---|---|
Molecular Weight |
319.7 g/mol |
IUPAC Name |
2-[(6-chloro-3-methyl-1-phenylpyrazolo[3,4-b]pyridin-5-yl)methylidene]propanedinitrile |
InChI |
InChI=1S/C17H10ClN5/c1-11-15-8-13(7-12(9-19)10-20)16(18)21-17(15)23(22-11)14-5-3-2-4-6-14/h2-8H,1H3 |
InChI Key |
GIZHYEFBHYNCOH-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NN(C2=C1C=C(C(=N2)Cl)C=C(C#N)C#N)C3=CC=CC=C3 |
Origin of Product |
United States |
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